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Compound of Interest

Compound Name: 3,4,5-Trimethoxyaniline

Cat. No.: B125895

Technical Guide: 3,4,5-Trimethoxyaniline

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed technical overview of 3,4,5-Trimethoxyaniline (CAS No:
24313-88-0), a key intermediate in the synthesis of pharmaceuticals and dyes. It covers the
core physicochemical properties, molecular structure, and generalized experimental protocols
for characterization. All quantitative data is presented in a structured format for clarity and ease
of reference.

Physicochemical Properties

The fundamental properties of 3,4,5-Trimethoxyaniline are summarized below. These values
are compiled from various chemical suppliers and databases.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b125895?utm_src=pdf-interest
https://www.benchchem.com/product/b125895?utm_src=pdf-body
https://www.benchchem.com/product/b125895?utm_src=pdf-body
https://www.benchchem.com/product/b125895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
IUPAC Name 3,4,5-trimethoxyaniline [1]
Molecular Formula CoH13NOs [21[31[4]
Molecular Weight 183.21 g/mol [2][3]
CAS Number 24313-88-0 [2][3][4]
Off-white to beige/grey
Appearance ) [2][3]
crystalline powder
Melting Point 110-113 °C [3114]
Purity (by GC) >97-99% [2][3]
Linear Formula (CHs0)3CsH2NH:2
XEFRNCLPPFDWAC-
InChl Key
UHFFFAOYSA-N
SMILES COclcc(N)ee(0C)c10C

Molecular Structure

The molecular structure of 3,4,5-Trimethoxyaniline consists of a central aniline core (a

benzene ring substituted with an amino group) with three methoxy groups (-OCHs) at the 3, 4,

and 5 positions.

Caption: 2D Skeletal structure of 3,4,5-Trimethoxyaniline.

Experimental Protocols

While specific analytical reports from manufacturers are proprietary, this section outlines the

standard methodologies for determining the key quality control parameters cited above.

Melting Point Determination (General Protocol)

The melting point range is a crucial indicator of purity. It is typically determined using the

capillary method.
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» Apparatus: Digital melting point apparatus with a heating block, sample holder, and
calibrated thermometer.

o Methodology:

o A small quantity of the dry, crystalline 3,4,5-Trimethoxyaniline sample is finely powdered
and packed into a thin-walled capillary tube to a height of 2-3 mm.

o The capillary tube is placed into the heating block of the apparatus.

o The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire sample becomes a clear liquid is recorded as the
completion of melting.

o The result is reported as a temperature range (e.g., 110-113 °C). A narrow range typically
signifies high purity.

Purity Assay by Gas Chromatography (GC) (General
Protocol)

Gas chromatography is employed to assess the purity of the compound by separating it from
any volatile impurities.

o Apparatus: Gas chromatograph equipped with a Flame lonization Detector (FID), a capillary
column (e.g., DB-5 or equivalent), and an autosampler.

o Methodology:

o Sample Preparation: A standard solution is prepared by accurately weighing and
dissolving a small amount of 3,4,5-Trimethoxyaniline in a high-purity volatile solvent
(e.g., methanol or ethyl acetate).
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[e]

Injection: A small, precise volume (typically 1 pL) of the sample solution is injected into the
heated GC inlet, where it is vaporized.

o Separation: An inert carrier gas (e.g., helium or nitrogen) sweeps the vaporized sample
onto the capillary column. The components separate based on their differential partitioning
between the mobile phase (carrier gas) and the stationary phase (the column's inner
coating).

o Detection: As components elute from the column, they are detected by the FID. The
detector generates an electrical signal proportional to the amount of substance present.

o Data Analysis: The output is a chromatogram showing peaks corresponding to each
separated component. Purity is calculated using the area percent method, where the area
of the peak for 3,4,5-Trimethoxyaniline is expressed as a percentage of the total area of
all peaks in the chromatogram.
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Caption: Standard experimental workflows for material characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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